Cas no 1515460-51-1 (2-Methyl-2-(2-methyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 2-Methyl-2-(2-methyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 1515460-51-1
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5738277
• PubChem ID: 83697070
• Update Time: 2023-11-10

2-Methyl-2-(2-methyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1515460-51-1
• EN300-1139345
• 2-METHYL-2-(2-METHYL-1,3-THIAZOL-5-YL)PROPANOIC ACID
• 2-METHYL-2-(2-METHYL-1,3-THIAZOL-5-YL)PROPANOICACID
• 5-Thiazoleacetic acid, α,α,2-trimethyl-
• 2-Methyl-2-(2-methyl-1,3-thiazol-5-yl)propanoic acid

• Inchi： 1S/C8H11NO2S/c1-5-9-4-6(12-5)8(2,3)7(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： UPJNCXVKMJEXNF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 307.6±17.0 °C(Predicted)
• pka: 4.14±0.16(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles